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Compound of Interest

Compound Name: 4-Phenylpyridine N-oxide

Cat. No.: B075289 Get Quote

Technical Support Center: 4-Phenylpyridine N-
oxide
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and handling of 4-Phenylpyridine N-
oxide.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 4-Phenylpyridine N-oxide?

A1: 4-Phenylpyridine N-oxide should be stored in a tightly closed container in a cool, dry, and

well-ventilated area.[1] It is important to protect it from moisture.[1] Some suppliers also

recommend storing it under an inert gas and in a dark place.

Q2: What personal protective equipment (PPE) should I use when handling 4-Phenylpyridine
N-oxide?

A2: When handling 4-Phenylpyridine N-oxide, it is crucial to use appropriate personal

protective equipment. This includes:

Eye Protection: Wear chemical safety goggles or glasses that conform to regulations such as

OSHA's 29 CFR 1910.133 or European Standard EN166.[1] A face shield may be necessary

in some situations.
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Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1]

Skin and Body Protection: Wear protective clothing to prevent skin exposure.[1] A protective

suit and boots may be required depending on the scale of handling.

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1] A dust mask is also recommended.

Q3: What should I do in case of accidental exposure to 4-Phenylpyridine N-oxide?

A3: In case of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove all contaminated clothing immediately. Flush the skin with plenty of

water for at least 15 minutes. If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If

the person is not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

Q4: How should I handle spills of 4-Phenylpyridine N-oxide?

A4: For spills, you should:

Ensure adequate ventilation.

Wear the appropriate personal protective equipment as outlined in Q2.

Avoid generating dust.[1]

Carefully sweep or vacuum up the material and place it into a suitable, closed container for

disposal.[1]
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Clean the spill area thoroughly.

Troubleshooting Guide
Issue Possible Cause Solution

Material has changed color or

appears clumpy.

Exposure to moisture or air

over a prolonged period.

The material may have

degraded. It is recommended

to use a fresh batch for

experiments where purity is

critical. To prevent this, always

store in a tightly sealed

container in a dry environment,

and consider storing under an

inert gas.

Inconsistent experimental

results.

Impure or degraded 4-

Phenylpyridine N-oxide.

Verify the purity of your

material. If degradation is

suspected, obtain a new

supply and ensure proper

storage and handling

procedures are followed.

Difficulty in dissolving the

compound.

The solubility of 4-

Phenylpyridine N-oxide can

vary.

Information on solubility is not

readily available in the

provided search results. It is

recommended to consult

scientific literature for

appropriate solvents for your

specific application.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₁₁H₉NO [1]

Molecular Weight 171.20 g/mol [1]

Melting Point 153 - 155 °C [1]

Appearance Crystalline powder, orange [1]

Experimental Protocols & Workflows
Safe Handling and Storage Workflow
The following diagram outlines the logical workflow for the safe handling and storage of 4-
Phenylpyridine N-oxide to ensure researcher safety and compound integrity.
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Caption: Workflow for safe handling and storage of 4-Phenylpyridine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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